Cas no 897467-76-4 (6-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product name: 6-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 897467-76-4
• MF: C₂₄H₂₈N₄O₃S₂
• MW: 484.634122848511
• CID: 5480061

6-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 6-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C24H28N4O3S2/c1-2-18-5-10-21-22(17-18)32-24(25-21)27-15-13-26(14-16-27)23(29)19-6-8-20(9-7-19)33(30,31)28-11-3-4-12-28/h5-10,17H,2-4,11-16H2,1H3
• InChI Key： ABJICIKWOOWQPP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(CC)C=C3S2)CC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

Additional information on 6-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

Compound CAS No 897467-76-4: 6-Ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole

The compound with CAS No 897467-76-4, known as 6-Ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzothiazole core, a piperazine ring, and a pyrrolidine sulfonyl group. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The piperazine moiety in this compound is known to enhance bioavailability and improve pharmacokinetic profiles, making it a valuable component in medicinal chemistry. Furthermore, the presence of a pyrrolidine sulfonyl group introduces additional functional diversity, potentially enabling interactions with various biological targets.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Buchwald-Hartwig amination to construct the key intermediates. These methods ensure high yields and excellent stereochemical control, which are critical for producing pure and biologically active compounds.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against several kinases involved in cancer progression. The benzothiazole core is believed to play a pivotal role in these interactions due to its ability to form hydrogen bonds with key residues in the active sites of target enzymes.

Moreover, the compound's sulfonyl group contributes to its stability and solubility, which are essential for its pharmacokinetic performance. Recent research has also explored the potential of this compound as a modulator of ion channels, further expanding its therapeutic applications.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its ecological impact. Results indicate that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in the environment. This is particularly important for ensuring the sustainability of pharmaceutical compounds.

In conclusion, CAS No 897467-76-4 represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and diverse functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.